Cas no 2171536-81-3 (N1-benzylazetidine-1,2-dicarboxamide)

• Product Name: N1-benzylazetidine-1,2-dicarboxamide
• CAS No: 2171536-81-3
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 6389567
• PubChem ID: 165447067
• Update Time: 2025-05-19

N1-benzylazetidine-1,2-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• N1-benzylazetidine-1,2-dicarboxamide
• 2171536-81-3
• EN300-1282050

• Inchi： 1S/C12H15N3O2/c13-11(16)10-6-7-15(10)12(17)14-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H2,13,16)(H,14,17)
• InChI Key： SFDWFTWJORZBDA-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1C(NCC1C=CC=CC=1)=O)N

Computed Properties

• Exact Mass: 233.116426730g/mol
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 75.4Ų

Additional information on N1-benzylazetidine-1,2-dicarboxamide

N1-Benzylazetidine-1,2-dicarboxamide (CAS No. 2171536-81-3): A Comprehensive Overview

N1-Benzylazetidine-1,2-dicarboxamide (CAS No. 2171536-81-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a wide range of biological activities. The unique structural features of N1-Benzylazetidine-1,2-dicarboxamide make it a promising candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

The chemical structure of N1-Benzylazetidine-1,2-dicarboxamide consists of an azetidine ring with a benzyl group attached to the nitrogen atom and two carboxamide functionalities. This configuration imparts specific physicochemical properties that are crucial for its biological activity. The presence of the benzyl group enhances the lipophilicity of the molecule, facilitating its ability to cross biological membranes and reach target sites within cells.

Recent studies have highlighted the potential of N1-Benzylazetidine-1,2-dicarboxamide in modulating various signaling pathways involved in disease progression. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that N1-Benzylazetidine-1,2-dicarboxamide could be a valuable therapeutic agent for treating inflammatory disorders like rheumatoid arthritis and multiple sclerosis.

In addition to its anti-inflammatory effects, N1-Benzylazetidine-1,2-dicarboxamide has also demonstrated promising neuroprotective properties. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound can effectively protect neurons from oxidative stress and apoptosis induced by amyloid-beta peptides, which are implicated in Alzheimer's disease. The mechanism underlying this neuroprotective effect involves the activation of Nrf2, a transcription factor that regulates the expression of antioxidant enzymes.

The pharmacokinetic profile of N1-Benzylazetidine-1,2-dicarboxamide has been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life, making it an attractive candidate for oral administration. Furthermore, toxicological studies have shown that N1-Benzylazetidine-1,2-dicarboxamide is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of N1-Benzylazetidine-1,2-dicarboxamide in human subjects. Early results from Phase I trials have been encouraging, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in patients with inflammatory conditions. These findings have paved the way for further clinical development and potential approval as a new drug entity.

The synthesis of N1-Benzylazetidine-1,2-dicarboxamide involves a multi-step process that includes the formation of the azetidine ring followed by functionalization with the benzyl and carboxamide groups. Various synthetic routes have been explored to optimize yield and purity, ensuring that the final product meets stringent quality standards required for pharmaceutical use.

In conclusion, N1-Benzylazetidine-1,2-dicarboxamide (CAS No. 2171536-81-3) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a promising candidate for treating a range of diseases characterized by inflammation and neurodegeneration. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its eventual use as a novel therapeutic agent.